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Compound of Interest

Compound Name: PSB-1115

Cat. No.: B1679811 Get Quote

PSB-1115 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the solubility and handling of PSB-1115, a

selective A2B adenosine receptor antagonist.

Frequently Asked Questions (FAQs)
Q1: What is PSB-1115 and its primary mechanism of action?

A1: PSB-1115 is a potent and selective antagonist of the human A2B adenosine receptor

(A2BAR). The A2B receptor is a G protein-coupled receptor involved in various physiological

and pathophysiological processes. PSB-1115 exerts its effects by blocking the binding of

adenosine to this receptor, thereby inhibiting downstream signaling pathways.

Q2: What are the recommended storage conditions for PSB-1115?

A2:

Solid Compound: The solid form of PSB-1115 should be stored at room temperature.

Stock Solutions: For long-term storage, it is recommended to store stock solutions at -80°C

for up to 6 months. For shorter periods, storage at -20°C for up to one month is also

acceptable. It is advisable to protect stock solutions from light.[1]

Q3: Is it necessary to use the batch-specific molecular weight when preparing solutions?
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A3: Yes, it is highly recommended to use the batch-specific molecular weight found on the

product vial or Certificate of Analysis for all calculations. The degree of hydration can vary

between batches, which will affect the precise molecular weight and, consequently, the

accuracy of your solution concentrations.

Solubility Data
PSB-1115 is described as a water-soluble compound, which is a notable characteristic for a

xanthine derivative.[2][3] However, its solubility is significantly higher in organic solvents like

DMSO.

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Special Conditions

DMSO 100 mM 38.84 mg/mL None noted

Water 20 mM 7.77 mg/mL
Gentle warming may

be required

Experimental Protocols & Workflows
Protocol for Preparing a PSB-1115 Stock Solution in
DMSO

Determine Required Mass: Using the batch-specific molecular weight, calculate the mass of

PSB-1115 needed to achieve a 100 mM stock solution.

Weighing: Carefully weigh the calculated amount of PSB-1115 powder.

Dissolution: Add the appropriate volume of DMSO to the PSB-1115 powder.

Mixing: Vortex or sonicate the solution until the compound is completely dissolved.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C, protected from light.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1679811?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/substance/178100327
https://www.researchgate.net/publication/331551761_A2B_Adenosine_Receptor_Antagonists_with_Picomolar_Potency
https://www.benchchem.com/product/b1679811?utm_src=pdf-body
https://www.benchchem.com/product/b1679811?utm_src=pdf-body
https://www.benchchem.com/product/b1679811?utm_src=pdf-body
https://www.benchchem.com/product/b1679811?utm_src=pdf-body
https://www.medchemexpress.com/psb-1115.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for PSB-1115 Solution
Preparation

Preparation

Storage & Use

Start: Obtain PSB-1115 Solid

Calculate Mass for Desired
Concentration and Volume
(Use Batch-Specific MW)

Weigh PSB-1115

Add Appropriate Solvent
(e.g., DMSO for high conc.,

Aqueous buffer for direct use)

Dissolve Completely
(Vortex/Sonicate/Warm if needed)

Filter-Sterilize Aqueous Solution
(0.22 µm filter)

If AqueousAliquot Stock Solution

If DMSO Stock

Use in Experiment

Store at -20°C or -80°C
(Protect from light)
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Caption: Workflow for preparing PSB-1115 solutions for experimental use.

Troubleshooting Guide
Problem: My PSB-1115 is not fully dissolving in water at the desired concentration.

Solution 1: Gentle Warming: As recommended, gently warm the solution to facilitate

dissolution. Be cautious not to overheat, as this could degrade the compound.

Solution 2: Sonication: Use a sonicator bath to aid in the dissolution process.

Solution 3: pH Adjustment: The solubility of compounds with acidic or basic groups can be

pH-dependent. Although PSB-1115 has a sulfonic acid group which should be ionized at

neutral pH, adjusting the pH of your aqueous buffer might improve solubility.

Solution 4: Lower the Concentration: If the desired concentration is at the upper limit of its

aqueous solubility (around 20 mM), consider preparing a slightly lower concentration.

Problem: After dissolving in warm water, the compound precipitates upon cooling to room

temperature.

Solution 1: Prepare Fresh Solutions: For aqueous preparations, it is best practice to prepare

the solution fresh before each experiment.

Solution 2: Maintain Temperature: If possible, maintain the solution at a slightly elevated

temperature during the experiment, ensuring the temperature is compatible with your

experimental system.

Solution 3: Use a Co-solvent: If your experimental protocol allows, consider using a small

percentage of a co-solvent like DMSO in your final aqueous solution to improve stability.

Problem: I need to prepare a high concentration of PSB-1115 for my in vivo study, but the

volume is limited.

Solution 1: Use DMSO as a Stock Solvent: Prepare a high-concentration stock solution in

DMSO (up to 100 mM). You can then dilute this stock into your final aqueous vehicle for
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administration. Be mindful of the final DMSO concentration in your formulation, as high

concentrations can be toxic.

Solution 2: Formulation Development: For in vivo applications requiring high concentrations,

you may need to explore more complex formulation strategies, such as using cyclodextrins

or other solubilizing agents.
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Aqueous Buffer

DMSO
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Caption: Decision-making workflow for troubleshooting PSB-1115 solubility problems.

Signaling Pathway
PSB-1115 is an antagonist of the A2B adenosine receptor. This receptor can couple to multiple

G proteins, primarily Gs, leading to the activation of adenylyl cyclase and an increase in

intracellular cyclic AMP (cAMP). This cAMP then activates Protein Kinase A (PKA), which

phosphorylates various downstream targets.
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Caption: A2B adenosine receptor signaling pathway and the inhibitory action of PSB-1115.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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